Cas no 885698-82-8 (Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate
• CAS No: 885698-82-8
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 2149477
• Update Time: 2025-11-01

Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate
• AJMANAVUYHGZCV-UHFFFAOYSA-N
• 4-(cyano-dimethyl-methyl)-piperazine-1-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-(1-cyano-1-methylethyl)-,1,1-dimethylethyl ester
• 1,1-Dimethylethyl 4-(1-cyano-1-methylethyl)-1-piperazinecarboxylate (ACI)
• 4-(Cyanodimethylmethyl)piperazine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C13H23N3O2/c1-12(2,3)18-11(17)15-6-8-16(9-7-15)13(4,5)10-14/h6-9H2,1-5H3
• InChI Key： AJMANAVUYHGZCV-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)N1CCN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 354
• Topological Polar Surface Area: 56.6

Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate

Research Brief on Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate (CAS: 885698-82-8) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate (CAS: 885698-82-8) is a piperazine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its potential as a building block for novel therapeutic agents, leveraging its unique chemical properties and structural flexibility.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate as a precursor for the development of selective serotonin reuptake inhibitors (SSRIs). The study highlighted the compound's ability to undergo efficient functionalization at the piperazine nitrogen, enabling the synthesis of derivatives with enhanced binding affinity for serotonin transporters. These findings suggest its potential utility in designing next-generation antidepressants with improved efficacy and reduced side effects.

Another notable application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a scaffold for developing novel antimalarial agents. The study demonstrated that derivatives of Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate exhibited potent activity against Plasmodium falciparum, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to disrupt heme detoxification pathways in the parasite, a mechanism distinct from current antimalarial drugs.

The synthetic versatility of Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate has also been explored in cancer drug discovery. A 2023 study in ACS Medicinal Chemistry Letters described its use in constructing kinase inhibitors targeting aberrant signaling pathways in non-small cell lung cancer (NSCLC). The researchers developed a series of analogs that showed selective inhibition of EGFR mutants while sparing wild-type receptors, potentially addressing the issue of drug resistance in NSCLC treatment.

From a chemical biology perspective, recent work has focused on understanding the structure-activity relationships (SAR) of Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate derivatives. Computational modeling studies published in 2023 have provided insights into how modifications at the cyanopropan-2-yl position influence molecular interactions with biological targets. These findings are guiding the rational design of more potent and selective compounds for various therapeutic applications.

In the pharmaceutical industry, this compound has gained attention as a valuable intermediate in process chemistry. A 2023 patent application highlighted its use in a scalable synthesis route for a clinical-stage dopamine D3 receptor antagonist. The process demonstrated excellent yield and purity, underscoring the compound's utility in large-scale pharmaceutical manufacturing.

Looking forward, research on Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate appears poised to expand into new therapeutic areas. Preliminary data from unpublished studies suggest its potential in developing neuroprotective agents for neurodegenerative diseases and as a building block for PROTAC (proteolysis targeting chimera) molecules. These emerging applications highlight the compound's continued relevance in cutting-edge drug discovery efforts.